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Compound of Interest

Compound Name:
3-Chloro-1-methyl-azetidine

hydrochloride

CAS No.: 69334-72-1

Cat. No.: B6325678

Get Quote

Product Class: Heterocyclic Building Blocks / Pharmaceutical Intermediates CAS: 69334-72-1

Formula: C₄H₈ClN · HCl (MW: 142.03 g/mol )

Executive Summary
3-Chloro-1-methyl-azetidine hydrochloride is a critical strained-ring intermediate used in the

synthesis of neuroactive pharmaceutical agents and agrochemicals. Unlike its

thermodynamically stable 5- or 6-membered analogs (pyrrolidines/piperidines), the azetidine

ring introduces significant ring strain (~26 kcal/mol), making the compound reactive and

sensitive to thermal stress.

For researchers, the melting point (MP) of this compound is not merely a physical constant but

a primary indicator of salt stoichiometry and hygroscopic stability. While literature values for the

specific N-methyl derivative are often proprietary or obscured by its hygroscopic nature,

experimental data suggests a crystalline solid that degrades upon prolonged exposure to

moisture. This guide compares its properties against key analogs to establish a baseline for

quality assessment.
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Physical Properties & Melting Point Analysis[2][3][4]
[5][6][7][8][9]
The "Purity vs. Stability" Trade-off
Pure 3-Chloro-1-methyl-azetidine hydrochloride exists as a white to off-white crystalline

solid. However, the presence of the tertiary amine and the strained ring makes the

hydrochloride salt highly hygroscopic. Moisture absorption leads to a significant melting point

depression and lattice collapse, often resulting in a deliquescent oil.

Comparative Data: Target vs. Analogs
The following table contrasts the target compound with its direct precursor and structural

analog. This comparison allows researchers to validate identity and rule out common cross-

contaminations.

Compound Structure CAS
Melting Point
Range (°C)

Key
Characteristic

3-Chloro-1-

methyl-azetidine

HCl

Target 69334-72-1 110 – 140°C*

Hygroscopic; MP

broadens rapidly

with moisture.

1-Methyl-3-

azetidinol HCl
Precursor 26687-49-0 90 – 95°C

Lower melting;

distinct OH

stretch in IR.

3-

Chloroazetidine

HCl

Analog (No Me) 313468-63-2 145 – 150°C

Higher MP due

to secondary

amine H-bonding

capability.

3-

Chloropropylami

ne HCl

Ring-Open

Impurity
6276-54-6 148 – 150°C

Linear isomer;

thermodynamical

ly stable.

*Note: The MP of the N-methyl derivative is highly dependent on the crystallization solvent and

residual water content. Values >150°C often indicate the presence of the ring-opened linear
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isomer or the des-methyl analog.

Experimental Protocol: Synthesis & Purification
To obtain a sample suitable for accurate MP determination, the compound must be synthesized

and purified under strictly anhydrous conditions. The standard route involves the chlorination of

1-methyl-3-azetidinol.

Mechanistic Workflow
The conversion utilizes Thionyl Chloride (

) to convert the alcohol to the chloride with retention of the ring structure, followed by salt
formation.

1-Methyl-3-azetidinol SOCl2 / CHCl3
(0°C to Reflux)

Activation Intermediate:
Chlorosulfite Ester

Esterification 3-Chloro-1-methyl-azetidine HCl
(Crude)

Nucleophilic Sub
(SN2) Recrystallization

(MeOH / Et2O)
Isolation

Mother Liquor
Recovery

Pure Crystalline Solid
(Target)

Drying

Click to download full resolution via product page

Figure 1: Synthesis and purification workflow for ensuring high-purity salt formation.

Step-by-Step Methodology
Activation: Dissolve 1-methyl-3-azetidinol (1.0 eq) in anhydrous Chloroform (

). Cool to 0°C under Nitrogen.

Chlorination: Add Thionyl Chloride (

, 1.5 eq) dropwise. The reaction is exothermic.

Reflux: Heat to reflux (approx. 60°C) for 2–3 hours to drive the substitution. Note: Monitor

gas evolution (

,

).
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Isolation: Evaporate solvent and excess

under reduced pressure to yield a semi-solid residue.

Purification (Critical):

Dissolve the residue in a minimum amount of warm Methanol (

).

Add Diethyl Ether (

) dropwise until turbidity is observed.

Cool at -20°C overnight to induce crystallization.

Filter rapidly under inert atmosphere (Argon/Nitrogen) to prevent moisture absorption.

Quality Control & Validation
Since the melting point is variable based on handling, NMR spectroscopy is the definitive

method for validation.

Self-Validating NMR Markers (D₂O)
N-Methyl Group: Look for a singlet at δ ~3.0 ppm. (Absence indicates demethylation).

Ring Protons:

H-3 (CH-Cl): Quintet or multiplet at δ ~4.8–5.0 ppm.

H-2/H-4 (CH₂-N): Multiplets at δ ~4.2–4.6 ppm.

Impurity Check: Sharp triplets at δ ~3.6 ppm and δ ~2.2 ppm indicate ring opening to 3-

chloropropylamine.

Melting Point Determination Protocol
Sample Prep: Dry the sample in a vacuum desiccator over
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for 24 hours.

Apparatus: Use a capillary melting point apparatus sealed with a flame or a Differential

Scanning Calorimeter (DSC).

Ramp Rate: 5°C/min until 100°C, then 1°C/min.

Observation: Record the onset (meniscus formation) and clear point. A range >2°C indicates

moisture contamination or degradation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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